Cas no 1934484-35-1 (1-chloro-4-methanesulfinyl-2,2-dimethylbutane)

• Product Name: 1-chloro-4-methanesulfinyl-2,2-dimethylbutane
• CAS No: 1934484-35-1
• MF: C₇H₁₅ClOS
• MW: 182.711400270462
• MDL: MFCD30203124
• CID: 5285772
• PubChem ID: 127016832
• Update Time: 2025-06-15

1-chloro-4-methanesulfinyl-2,2-dimethylbutane Chemical and Physical Properties

Names and Identifiers

• Butane, 3-(chloromethyl)-3-methyl-1-(methylsulfinyl)-
• 1-chloro-4-methanesulfinyl-2,2-dimethylbutane

• MDL： MFCD30203124
• Inchi： 1S/C7H15ClOS/c1-7(2,6-8)4-5-10(3)9/h4-6H2,1-3H3
• InChI Key： QZHZGHWSSJZUJY-UHFFFAOYSA-N
• SMILES： C(S(C)=O)CC(CCl)(C)C

Additional information on 1-chloro-4-methanesulfinyl-2,2-dimethylbutane

Professional Introduction to 1-chloro-4-methanesulfinyl-2,2-dimethylbutane (CAS No. 1934484-35-1)

1-chloro-4-methanesulfinyl-2,2-dimethylbutane (CAS No. 1934484-35-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, characterized by a chloro and methanesulfinyl substituent on a branched butane backbone, exhibits promising characteristics that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 1-chloro-4-methanesulfinyl-2,2-dimethylbutane is highly versatile, allowing for diverse chemical modifications at both the chloro and methanesulfinyl groups. The chloro group, being a good leaving group, facilitates nucleophilic substitution reactions, while the methanesulfinyl group can participate in oxidation-reduction reactions and serve as a protecting group for hydroxyl or amine functionalities. This dual reactivity makes the compound an indispensable tool in synthetic organic chemistry.

In recent years, there has been a surge in research focusing on the development of novel sulfonamide-based drugs due to their wide range of biological activities. The methanesulfinyl group in 1-chloro-4-methanesulfinyl-2,2-dimethylbutane can be readily converted into sulfonamides through reaction with primary amines. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in drug discovery.

One of the most compelling applications of 1-chloro-4-methanesulfinyl-2,2-dimethylbutane is in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes and are often targeted by therapeutic agents. The compound’s ability to undergo selective functionalization allows for the design of protease inhibitors with high specificity and efficacy. For instance, recent studies have demonstrated the utility of derivatives of this compound in inhibiting matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in diseases such as cancer and rheumatoid arthritis.

The synthesis of 1-chloro-4-methanesulfinyl-2,2-dimethylbutane involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared from 2-chloro-4-methanesulfonylbenzene through a series of reactions including bromination, Grignard addition, and sulfonylation. These synthetic routes not only showcase the compound’s versatility but also its compatibility with modern green chemistry principles.

The pharmaceutical industry has been increasingly interested in developing drugs with improved pharmacokinetic profiles. The bulky dimethyl groups in the butane backbone of 1-chloro-4-methanesulfinyl-2,2-dimethylbutane contribute to reduced metabolic clearance and prolonged half-life upon oral administration. This feature is particularly advantageous for drugs that require once-daily dosing or have narrow therapeutic windows.

In addition to its pharmaceutical applications, 1-chloro-4-methanesulfinyl-2,2-dimethylbutane has found utility in materials science. Its unique reactivity allows for the incorporation of sulfonamide functionalities into polymers and coatings, enhancing their thermal stability and biocompatibility. Such materials are being explored for use in medical implants and drug delivery systems.

The growing interest in computational chemistry has also led to the development of computational models that predict the reactivity and biological activity of compounds like 1-chloro-4-methanesulfinyl-2,2-dimethylbutane. These models leverage machine learning algorithms to analyze large datasets of chemical structures and their properties, enabling researchers to design novel derivatives with enhanced efficacy and reduced side effects.

The environmental impact of chemical synthesis is another critical consideration in modern drug development. Researchers are increasingly adopting sustainable synthetic routes that minimize waste generation and energy consumption. The synthesis of 1-chloro-4-methanesulfinyl-2,2-dimethylbutane can be optimized to incorporate green chemistry principles such as catalytic processes and solvent-free reactions.

In conclusion, 1-chloro-4-methanesulfinyl-2,2-dimethylbutane (CAS No. 1934484-35-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate in drug discovery and material synthesis. As research continues to evolve, this compound will undoubtedly play an integral role in developing next-generation therapeutics and advanced materials.